![molecular formula C15H22N2O3 B7589364 2,5-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide](/img/structure/B7589364.png)
2,5-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2,5-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide, also known as MPBD, is a synthetic compound that belongs to the family of benzamide derivatives. It was first synthesized in the early 2000s and has since gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 2,5-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide involves its interaction with the serotonin 5-HT2A receptor. It acts as a partial agonist, which means that it can activate the receptor to some extent but not fully. This interaction leads to the modulation of various signaling pathways, which can have a significant impact on physiological and pathological processes.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects, including changes in neurotransmitter release, alterations in gene expression, and modulation of synaptic plasticity. These effects can have a significant impact on various physiological and pathological processes, including mood regulation, cognition, and neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2,5-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide for lab experiments is its high binding affinity for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one of the limitations of this compound is its potential for off-target effects, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for 2,5-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide research, including the development of more selective agonists and antagonists for the serotonin 5-HT2A receptor, the investigation of its potential applications in the treatment of various neuropsychiatric disorders, and the exploration of its effects on other signaling pathways and receptors. Additionally, the use of this compound in combination with other compounds may provide new insights into the complex interactions between different signaling pathways and their impact on physiological and pathological processes.
Synthesis Methods
The synthesis of 2,5-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide involves the reaction of 2,5-dimethoxyphenethylamine with N-methyl-4-piperidone, followed by the addition of benzoyl chloride. The resulting product is then purified through recrystallization to obtain this compound in its pure form.
Scientific Research Applications
2,5-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide has been studied extensively for its potential applications in various fields of scientific research. It has been found to exhibit significant binding affinity for the serotonin 5-HT2A receptor, which is involved in various physiological and pathological processes.
properties
IUPAC Name |
2,5-dimethoxy-N-methyl-N-piperidin-4-ylbenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H22N2O3/c1-17(11-6-8-16-9-7-11)15(18)13-10-12(19-2)4-5-14(13)20-3/h4-5,10-11,16H,6-9H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CEOBANIOVURKCQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1CCNCC1)C(=O)C2=C(C=CC(=C2)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.35 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.